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Compound of Interest

Compound Name: WP HI-PROPYL (C3) MEDIA

CAS No.: 126850-10-0

Cat. No.: B1176663

Get Quote

Before initiating disposal, you must validate the physical nature of the media to select the

correct waste stream.
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Parameter Specification Disposal Implication

Product Name
BAKERBOND® WP Hi-Propyl

(C3)

"WP" designates Silica base

matrix.[2]

Matrix Type Wide-Pore Silica (Amorphous)

Non-combustible. Cannot be

incinerated as standard

organic waste; requires landfill

or specific chemical treatment.

Ligand Propyl (C3)
Short alkyl chain; chemically

stable and non-toxic.

Storage Solvent
Varies (Often Ethanol/Water or

Salt Buffer)

Primary Hazard. If stored in

>24% Ethanol, the unit is D001

Ignitable Waste.

Operational Use Hydrophobic Interaction (HIC)

Likely contains High Salt

(Ammonium Sulfate) and

biological residues.

Part 2: Pre-Disposal Decision Logic
Use this decision matrix to determine the correct workflow.
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Condition of Media
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Check Storage Solvent Biohazardous?

Hazardous Chemical Waste
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Non-Haz Solid Waste
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Decontamination Step
(0.5M NaOH or Autoclave)

Yes (Virus/Toxin)

Solvent Exchange
(Flush with Water)

No (Purified Protein)

Residual Solvents

Sharps/Metal Waste
(If Steel Column)

Intact Column
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Figure 1: Decision logic for classifying silica-based chromatography waste.
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Part 3: Detailed Disposal Protocols
Scenario A: Loose Media (Bulk / Unpacked)
Applicable to dry powder or bulk slurry from failed packing attempts.

Solvent Separation (Slurries):

Allow the silica to settle. Decant the supernatant solvent into the appropriate liquid waste

stream (e.g., Halogenated vs. Non-Halogenated).

Scientific Rationale: Silica fines settle slowly. Centrifugation (500 x g for 5 mins) ensures

maximum solvent removal, reducing the volume of expensive hazardous solid waste.

Drying (Optional but Recommended):

If the solvent is volatile (e.g., Ethanol) and your facility permits, allow the silica to dry in a

chemical fume hood.

Regulatory Note: Once dry, the silica is no longer D001 (Ignitable). It can often be

disposed of as non-hazardous solid waste, provided no toxic analytes were adsorbed.

Packaging:

Place silica in a wide-mouth HDPE jar.

Label as "Solid Chemical Waste: Amorphous Silica".

Add constituents: "Propyl-bonded Silica" + [Residual Solvent Name].

Scenario B: Packed Columns (Stainless Steel / PEEK)
Applicable to analytical (4.6mm ID) and semi-prep columns.

Step 1: The "Flush" (Crucial for Safety) HIC media is typically used with high concentrations of

lyotropic salts (e.g., 2M Ammonium Sulfate).

Action: Flush the column with 5-10 Column Volumes (CV) of HPLC-grade water.
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Why: Leaving high salt in the column causes corrosion of the steel tube and potential

precipitation when mixed with organic waste solvents later.

Step 2: Decontamination (If Bio-Contaminated) If the column was used for viral vectors or toxic

ADCs (Antibody-Drug Conjugates):

Chemical Decon: Flush with 0.5M NaOH (contact time: 30-60 mins). This hydrolyzes proteins

and sanitizes the bed.

Follow-up: Flush with water until pH is neutral.

Note: Do NOT autoclave packed columns unless you intend to destroy them; the pressure

will blow the seals.

Step 3: Final Disposal

Intact Disposal: Most EHS protocols require the entire column to be disposed of as "Lab

Trash - Chemically Contaminated" or "Sharps" (due to the metal body).

Waste Label:

"Used Chromatography Column"

Constituents: "Silica, Steel, Propyl Ligand, [Trace Analytes]"

Hazard Checkbox: Toxic (if drug residue remains), Irritant.

Part 4: Regulatory & Compliance Data
Consult this table to assign the correct RCRA codes for your waste manifest.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Component Condition EPA/RCRA Code
Handling
Requirement

Spent Solvents
Contains Methanol,

ACN, or Toluene
F003 / F005

Segregate liquids. Do

not pour down drain.

Storage Buffer
>24% Ethanol (Flash

point <60°C)
D001

Flammable storage

cabinet until pickup.

Used Media
Contaminated with

Arsenic/Heavy Metals
D004 - D011

Toxic waste stream.

(Rare for HIC).

Silica Bed
Decontaminated,

water-wet
Non-Haz

Can often be landfilled

(check local EHS).

Steel Housing Empty or Packed Scrap Metal
If emptied: Recycle. If

packed: Haz Solid.

Part 5: Troubleshooting & FAQ
Q: Can I incinerate the WP Hi-Propyl media? A: No (for the media itself). The "WP" media is

Silica (

). It does not burn; it turns into ash/slag, which can damage standard incinerators if not
declared. The Poly Hi-Propyl variant (polymer) is combustible. Verify your label: If it says "WP",
treat as inorganic.

Q: The column is clogged and cannot be flushed. How do I dispose of it? A: Do not attempt to

force liquid through. Cap the column tightly with end-plugs. Place the entire column into a

secondary containment bag (Ziploc) and label it as "Clogged Column - Unknown Internal

Pressure." Dispose of as Hazardous Solid Waste.

Q: I lost the end-plugs. What now? A: Wrap the ends with Parafilm® and secure with tape. Do

not leave the silica bed exposed to air, as it will dry out and create a dust hazard (silicosis risk).

References
J.T. Baker / Avantor. BAKERBOND® Chromatography Products: Application Guide &

Specifications. (Confirming "WP" denotes Wide-Pore Silica vs. "Poly" Methacrylate).
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U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act

(RCRA) Orientation Manual: Hazardous Waste Identification. (Defining D001 and F-listed

solvents).

Occupational Safety and Health Administration (OSHA). Hazard Communication Standard:

Amorphous Silica. (Detailing dust hazards of dry silica).

National Institutes of Health (NIH). Waste Disposal Guide: Chemical & Biological Waste

Management. (Protocols for bio-contaminated solid waste).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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